Cas no 2375267-76-6 (2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride)

• Product Name: 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride
• CAS No: 2375267-76-6
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• CID: 5922547
• PubChem ID: 145867427
• Update Time: 2025-05-20

2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride
• EN300-7437747
• 2375267-76-6
• 3-(2-amino-2-carboxyethyl)pyridin-1-ium-1-olate hydrochloride

• Inchi： 1S/C8H10N2O3.ClH/c9-7(8(11)12)4-6-2-1-3-10(13)5-6;/h1-3,5,7H,4,9H2,(H,11,12);1H
• InChI Key： MEBFPWRITMCYLR-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1=CC=C[N+](=C1)[O-])N)=O

Computed Properties

• Exact Mass: 218.0458199g/mol
• Monoisotopic Mass: 218.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride

Research Brief on 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride (CAS: 2375267-76-6)

2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride (CAS: 2375267-76-6) is a chemically modified amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its pyridinium oxide moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanism of action and potential uses in treating neurological disorders and inflammatory diseases.

The synthesis of 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride involves a multi-step process that includes the oxidation of pyridine derivatives and subsequent coupling with amino acid precursors. Advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. Researchers have noted that the hydrochloride salt form enhances the compound's solubility and stability, which is crucial for its bioavailability and pharmacokinetic profile.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity as a modulator of glutamate receptors, particularly NMDA and AMPA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting potential applications in autoimmune diseases. The compound's ability to cross the blood-brain barrier further underscores its therapeutic potential for central nervous system disorders.

Recent preclinical trials have highlighted the compound's safety profile and efficacy, though further optimization is required to minimize off-target effects and enhance selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop derivatives with improved pharmacological properties. The integration of computational modeling and high-throughput screening has accelerated the identification of lead compounds, paving the way for future clinical trials.

In conclusion, 2-Amino-3-(1-oxidopyridin-1-ium-3-yl)propanoic acid;hydrochloride represents a promising scaffold for the development of novel therapeutics. Its dual functionality as a neuromodulator and anti-inflammatory agent positions it as a versatile candidate for addressing unmet medical needs. Continued research is essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.